Cas no 1344410-72-5 ((2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine)

• Product Name: (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine
• CAS No: 1344410-72-5
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 5794403
• PubChem ID: 131337118
• Update Time: 2025-09-24

(2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1344410-72-5
• (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine
• EN300-1910615

• Inchi： 1S/C10H13BrClN/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3/t7-/m1/s1
• InChI Key： SJKCKXKDYSAPCS-SSDOTTSWSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC[C@@H](C)N

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine

Professional Introduction to (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine (CAS No. 1344410-72-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine, identified by its CAS number 1344410-72-5, has garnered significant attention due to its unique structural properties and potential biological activities. This compound, characterized by its specific stereochemistry and aromatic substitution pattern, represents a promising candidate for further investigation in medicinal chemistry.

The molecular structure of (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine consists of a butanamine backbone with a chiral center at the second carbon position, denoted as (2R). This stereochemical configuration is crucial for its interaction with biological targets, influencing both potency and selectivity. The presence of bromine and chlorine substituents on the aromatic ring further enhances its pharmacological profile, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine has been extensively studied for its potential role in modulating enzyme activity and receptor binding. Its structural features suggest that it may interact with proteins involved in metabolic disorders, inflammatory responses, and even oncogenesis. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities to several key targets, warranting further experimental validation.

One of the most compelling aspects of (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine is its versatility in chemical modification. The presence of both chiral and halogenated centers provides multiple opportunities for derivatization, allowing chemists to fine-tune its pharmacological properties. For instance, replacing the bromine atom with other functional groups could alter its metabolic stability or enhance its solubility. Similarly, modifications at the chiral center could improve enantioselectivity, reducing off-target effects and increasing therapeutic efficacy.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine on a scalable basis. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired stereocenter and aromatic substituents with high precision. These synthetic strategies not only facilitate access to this compound but also serve as templates for developing other structurally related molecules.

The pharmacological potential of (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine has been explored in several preclinical studies. Initial in vitro assays have demonstrated its ability to inhibit the activity of specific enzymes implicated in diseases such as diabetes and cancer. Additionally, animal models have shown promising results regarding its ability to modulate inflammatory pathways and reduce oxidative stress. These findings suggest that this compound may have therapeutic applications beyond its initial scope.

In conclusion, (2R)-4-(4-bromo-3-chlorophenyl)butan-2-amine (CAS No. 1344410-72-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its chiral center, aromatic substitution pattern, and chemical versatility make it an ideal candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.